1-[(4-methoxy-1-naphthyl)sulfonyl]-1H-imidazole

• Molecular Formula: C14H12N2O3S
• Molecular Weight: 288.32 g/mol
• IUPAC Name: 1-(4-methoxynaphthalen-1-yl)sulfonylimidazole
• InChI: InChI=1S/C14H12N2O3S/c1-19-13-6-7-14(12-5-3-2-4-11(12)13)20(17,18)16-9-8-15-10-16/h2-10H,1H3
• InChI Key: ZJLBIFJXLJQEOG-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C2=CC=CC=C21)S(=O)(=O)N3C=CN=C3

Description

1-[(4-methoxy-1-naphthyl)sulfonyl]-1H-imidazole is a chemical compound that has been extensively studied by scientists due to its potential applications in various fields of research. This compound is also known as MNIM and has been found to possess several unique properties that make it an attractive candidate for various scientific experiments.

Mechanism Of Action

MNIM inhibits PKC activity by binding to the enzyme's regulatory domain, preventing its activation by other signaling molecules. This inhibition of PKC activity has been found to have various physiological effects, such as the prevention of cell growth and proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of MNIM have been extensively studied, and it has been found to have several effects on various cellular processes. MNIM has been found to inhibit the growth and proliferation of cancer cells, making it a potential candidate for cancer treatment. It has also been found to have anti-inflammatory properties, making it a potential treatment for various inflammatory diseases.

Advantages And Limitations For Lab Experiments

One of the main advantages of using MNIM in lab experiments is its specificity towards PKC. MNIM has been found to specifically inhibit PKC activity, making it a valuable tool for studying the role of PKC in various cellular processes. However, one of the limitations of using MNIM is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the use of MNIM in scientific research. One potential direction is the use of MNIM as a potential treatment for cancer. MNIM has been found to inhibit the growth and proliferation of cancer cells, making it a potential candidate for cancer treatment. Another potential direction is the use of MNIM in the study of various cellular processes, such as cell growth, differentiation, and apoptosis. MNIM's specificity towards PKC makes it a valuable tool for studying the role of PKC in these processes.
Conclusion:
In conclusion, 1-[(4-methoxy-1-naphthyl)sulfonyl]-1H-imidazole is a valuable compound that has been extensively studied by scientists due to its potential applications in various fields of research. MNIM's specificity towards PKC makes it a valuable tool for studying the role of PKC in various cellular processes. MNIM's unique properties make it a potential candidate for various scientific experiments, and its future applications in scientific research are promising.

Synthesis Methods

The synthesis of 1-[(4-methoxy-1-naphthyl)sulfonyl]-1H-imidazole involves the reaction of 4-methoxy-1-naphthalene sulfonyl chloride with imidazole in the presence of a base such as triethylamine. The resulting product is then purified using various techniques such as column chromatography or recrystallization.

Scientific Research Applications

1-[(4-methoxy-1-naphthyl)sulfonyl]-1H-imidazole has been used in various scientific research applications such as in the study of protein kinase C (PKC) activity. PKC is an enzyme that plays a crucial role in various cellular processes such as cell growth, differentiation, and apoptosis. MNIM has been found to inhibit PKC activity, making it a valuable tool for studying the role of PKC in various cellular processes.